Cas no 1352497-55-2 (4-(Benzylamino)-5-chloropyridine-3-sulfonic acid)

• Product Name: 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid
• CAS No: 1352497-55-2
• MF: C₁₂H₁₁ClN₂O₃S
• MW: 298.745340585709
• CID: 5716443
• PubChem ID: 102538816
• Update Time: 2026-03-11

4-(Benzylamino)-5-chloropyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzylamino)-5-chloropyridine-3-sulfonicacid
• A922149
• 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid
• 1352497-55-2
• 4-Benzylamino-5-chloro-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 5-chloro-4-[(phenylmethyl)amino]-

• Inchi： 1S/C12H11ClN2O3S/c13-10-7-14-8-11(19(16,17)18)12(10)15-6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,14,15)(H,16,17,18)
• InChI Key： HAUOLPINPLVBQX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1NCC1C=CC=CC=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 298.0178911g/mol
• Monoisotopic Mass: 298.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• pka: -2.56±0.50(Predicted)

4-(Benzylamino)-5-chloropyridine-3-sulfonic acid Security Information

• Storage Condition：(BD611349)

Additional information on 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid

Introduction to 4-(Benzylamino)-5-chloropyridine-3-sulfonic Acid (CAS No. 1352497-55-2) and Its Emerging Applications in Chemical Biology

4-(Benzylamino)-5-chloropyridine-3-sulfonic acid, identified by the CAS number 1352497-55-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine sulfonamide class, characterized by its unique structural features that include a benzylamino group, a chloropyridine core, and a sulfonic acid moiety. These structural elements contribute to its distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

Thebenzylamino group in the molecular structure of 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid plays a crucial role in modulating the compound's solubility and reactivity. This feature is particularly advantageous in medicinal chemistry, where solubility is often a critical factor in drug design. Additionally, thechloropyridine core provides a versatile platform for further functionalization, enabling researchers to explore diverse chemical modifications that can enhance biological activity.

Thesulfonic acid moiety is another key feature of this compound, contributing to its ability to form stable salts and interact with biological targets through hydrogen bonding. This property has been leveraged in the development of enzyme inhibitors and receptor modulators, where precise molecular interactions are essential for therapeutic efficacy. The sulfonic acid group also imparts a high degree of water solubility, which is beneficial for formulation purposes in drug development.

In recent years, 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas is oncology, where researchers have explored its role as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that derivatives of this compound exhibit significant antitumor activity by disrupting key signaling pathways that drive cancer growth.

Furthermore, theBenzylamino-substituted pyridine scaffold has shown promise in the development of antimicrobial agents. The structural features of 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid allow it to interact with bacterial cell walls and disrupt essential metabolic processes, leading to bacterial cell death. This has made it a valuable candidate for the design of novel antibiotics to combat drug-resistant bacterial strains.

Thechloropyridine core also contributes to the compound's potential as an anti-inflammatory agent. By modulating inflammatory pathways, derivatives of this compound have been shown to reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases such as rheumatoid arthritis. These findings highlight the versatility of 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid as a lead compound for further pharmacological exploration.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind tightly to specific protein receptors, suggesting its potential as a scaffold for designing highly selective drugs. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and optimize molecular structures before conducting wet-lab experiments.

Thesulfonic acid group also plays a significant role in enhancing the bioavailability of drug candidates derived from this compound. By forming stable salts with basic moieties found in many pharmaceuticals, it improves solubility and enhances absorption rates in vivo. This has been particularly beneficial in formulations designed for oral administration, where solubility is critical for achieving therapeutic concentrations.

In conclusion, 4-(Benzylamino)-5-chloropyridine-3-sulfonic acid (CAS No. 1352497-55-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, including theBenzylamino,chloropyridine, andsulfonic acid moieties, make it an ideal candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing unmet medical needs across multiple disease areas.